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Compound of Interest

Compound Name: 1-(1-Bromoethyl)-4-nitrobenzene

Cat. No.: B170261

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of 1-(1-Bromoethyl)-4-nitrobenzene is paramount. This document provides
immediate, procedural guidance to minimize risks and streamline laboratory operations.

Chemical Identifier:

e Name: 1-(1-Bromoethyl)-4-nitrobenzene
o CAS Number: 19935-81-0

e Molecular Formula: C8H8BrNO2

Primary Hazards: This chemical is harmful if swallowed, inhaled, or absorbed through the skin.
[1][2] It causes skin, eye, and respiratory tract irritation.[1][3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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PPE Category Specification

Chemical safety goggles compliant with EN166
) (EU) or OSHA's 29 CFR 1910.133 (US)
Eye Protection . .
standards are required.[1] A face shield should

be used for splash hazards.

Chemically resistant gloves (e.g., nitrile,
Hand Protection neoprene) must be worn.[3] Dispose of

contaminated gloves after use.

A flame-resistant lab coat and appropriate
Skin and Body protective clothing are necessary to prevent skin

exposure.[1]

Use in a well-ventilated area or under a
Resnirat chemical fume hood.[1][3][5] If ventilation is
espirator
P Y inadequate, a NIOSH-approved respirator with

appropriate cartridges is required.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for safety.
Handling:
o Preparation: Ensure an eyewash station and safety shower are readily accessible.[1]

» Ventilation: Always handle this chemical in a well-ventilated area or a certified chemical fume
hood to minimize inhalation exposure.[1][3][5]

» Avoiding Contact: Prevent all personal contact, including inhalation of dust or fumes.[5] Avoid
contact with skin and eyes.[3][5]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[4]

Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[1][3]

e The storage area should be secured and locked.[5]

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Emergency

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[1] Seek medical attention if

irritation persists.[5]

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of water.[1] Seek

immediate medical attention.[1]

Spill Cleanup

For minor spills, sweep up the material, avoiding
dust generation, and place it in a suitable,
closed container for disposal.[3] For major spills,
evacuate the area and contact emergency

services.[5]

Disposal Plan
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Proper disposal of 1-(1-Bromoethyl)-4-nitrobenzene and its containers is essential to prevent
environmental contamination and comply with regulations.

o Waste Classification: This material should be treated as hazardous waste.

o Disposal Method: Dispose of the chemical and any contaminated materials in accordance
with local, regional, and national hazardous waste regulations.[4][5] Do not allow the product
to enter drains.[3]

o Container Disposal: Empty containers may still retain hazardous residues and should be
disposed of as hazardous waste.[5]

Workflow for Safe Handling of 1-(1-Bromoethyl)-4-
nitrobenzene
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Caption: Workflow for the safe handling of 1-(1-Bromoethyl)-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pim-resources.coleparmer.com/sds/12348.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Bromoethyl_-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Bromoethyl_-4-nitrobenzene
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://www.fishersci.com/store/msds?partNumber=AC173360100&productDescription=1-BROMO-4-NITROBENZENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://www.benchchem.com/product/b170261#personal-protective-equipment-for-handling-1-1-bromoethyl-4-nitrobenzene
https://www.benchchem.com/product/b170261#personal-protective-equipment-for-handling-1-1-bromoethyl-4-nitrobenzene
https://www.benchchem.com/product/b170261#personal-protective-equipment-for-handling-1-1-bromoethyl-4-nitrobenzene
https://www.benchchem.com/product/b170261#personal-protective-equipment-for-handling-1-1-bromoethyl-4-nitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

